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Compound of Interest

Compound Name:
2-(4-aminophenoxy)-N-

ethylacetamide

CAS No.: 52547-49-6

Cat. No.: B1283820

Get Quote

Application Note: 2-(4-Aminophenoxy)-N-ethylacetamide as a Bifunctional Synthesis

Intermediate

Executive Summary
2-(4-Aminophenoxy)-N-ethylacetamide is a specialized bifunctional intermediate

characterized by a primary aniline moiety linked to an N-ethylacetamide tail via a phenoxy

spacer. This unique architecture serves as a critical "linker scaffold" in two distinct high-value

sectors:

Medicinal Chemistry: As a pharmacophore precursor for Tyrosine Kinase Inhibitors (TKIs)

and sodium channel blockers, where the phenoxyacetamide motif provides optimal spacing

and hydrogen-bonding interactions within enzyme active sites.

Industrial Materials: As a chromophore-modifying intermediate in the synthesis of

Anthraquinone Dyes (specifically Quinizarin derivatives) for polyester fibers, enhancing

solubility and color fastness.
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This guide provides a validated synthesis protocol for the intermediate itself, followed by

detailed application workflows for its conversion into bioactive ureas and industrial dyes.

Chemical Identity & Properties
Property Specification

Chemical Name 2-(4-aminophenoxy)-N-ethylacetamide

Systematic Name N-ethyl-2-(4-aminophenoxy)acetamide

Molecular Formula

Molecular Weight 194.23 g/mol

Structure

Physical State Off-white to pale beige solid

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in Water

Key Functionality
Primary Aniline (Nucleophile), Secondary Amide

(H-Bond Donor)

Primary Reference US Patent 3,793,349 (Anthraquinone Dyes) [1]

Synthesis of the Intermediate
The synthesis of 2-(4-aminophenoxy)-N-ethylacetamide is best achieved via a convergent

two-step protocol: Williamson Ether Synthesis followed by Catalytic Hydrogenation. This route

avoids the formation of self-polymerized byproducts common in direct aniline alkylation.

Step 1: Synthesis of Precursor 2-(4-Nitrophenoxy)-N-
ethylacetamide
Reaction Logic: We utilize 2-chloro-N-ethylacetamide as the electrophile. This reagent is

preferred over chloroacetyl chloride to prevent competitive acylation of the phenol.

Reagents: 4-Nitrophenol (1.0 eq), 2-Chloro-N-ethylacetamide (1.1 eq), Potassium Carbonate

(
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, 2.0 eq), Potassium Iodide (KI, 0.1 eq, catalyst).

Solvent: DMF or Acetonitrile (Anhydrous).

Conditions:

, 4–6 hours.

Protocol:

Dissolve 13.9 g (100 mmol) of 4-nitrophenol in 150 mL of anhydrous DMF.

Add 27.6 g (200 mmol) of anhydrous

and 1.66 g (10 mmol) of KI. Stir for 15 minutes at room temperature to form the phenoxide.

Dropwise add 13.4 g (110 mmol) of 2-chloro-N-ethylacetamide (prepared via reaction of

chloroacetyl chloride with ethylamine at

).

Heat the mixture to

and monitor by TLC (Hexane:EtOAc 1:1) until 4-nitrophenol is consumed.[1]

Workup: Pour the reaction mixture into 500 mL ice water. The nitro-intermediate will

precipitate as a yellow solid. Filter, wash with water, and dry.[2]

Yield Target: >90%[3][1][4]

Identity Check: Appearance of amide carbonyl stretch (~1650

) and nitro stretches (1520, 1340

) in IR.

Step 2: Reduction to 2-(4-Aminophenoxy)-N-
ethylacetamide
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Reaction Logic: Catalytic hydrogenation is chosen over chemical reduction (Fe/HCl) to

preserve the amide bond and simplify purification (filtration of catalyst).

Reagents: Nitro-intermediate (from Step 1), 10% Pd/C (5 wt% loading), Hydrogen gas (

).

Solvent: Methanol or Ethanol.

Conditions: Room Temperature, 30–50 psi

, 2–4 hours.

Protocol:

Dissolve 22.4 g (100 mmol) of the nitro-intermediate in 250 mL methanol.

Add 1.1 g of 10% Pd/C catalyst under an inert nitrogen atmosphere (Caution: Pyrophoric).

Purge the vessel with hydrogen gas and maintain pressure at 40 psi. Shake or stir

vigorously.

Monitor reaction progress by TLC (DCM:MeOH 9:1). The fluorescent amine spot will appear

at a lower

than the nitro compound.

Workup: Filter the mixture through a Celite pad to remove Pd/C. Concentrate the filtrate

under reduced pressure.

Purification: Recrystallize from Benzene/Ethanol or Toluene if necessary.

Final Yield: ~85–94%

Characterization: Disappearance of nitro signals; appearance of broad

peak in NMR (~4.5–5.0 ppm).

Visual Workflow: Synthesis & Application
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Figure 1: Convergent synthesis pathway for 2-(4-aminophenoxy)-N-ethylacetamide and its

divergent applications in drug discovery and dye chemistry.

Application Protocol 1: Synthesis of Urea-Based
Kinase Inhibitors
Context: The phenoxyacetamide motif is a privileged structure in medicinal chemistry, often

serving as the "hinge-binding" or "solvent-exposed" region in kinase inhibitors (e.g., analogs of

Sorafenib or Tie-2 inhibitors). The primary amine allows for the rapid generation of Urea

Libraries.

Reaction Class: Nucleophilic Addition to Isocyanates.

Protocol:

Preparation: Dissolve 1.0 eq (194 mg, 1 mmol) of 2-(4-aminophenoxy)-N-ethylacetamide
in 5 mL anhydrous DCM.

Coupling: Add 1.0 eq of the desired Aryl Isocyanate (e.g., 4-chloro-3-(trifluoromethyl)phenyl

isocyanate) dropwise at

.

Reaction: Allow to warm to room temperature and stir for 2 hours. The urea product typically

precipitates out of the non-polar DCM solvent.

Isolation: Filter the white precipitate. Wash with cold DCM (
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) and Diethyl Ether (

).

Validation:

Mechanism:[3][5][6][7][8] The lone pair on the aniline nitrogen attacks the electrophilic

carbon of the isocyanate.

Key Data: Formation of Urea carbonyl peak in

NMR (~152 ppm).

Significance: This reaction creates a "Diarylether-Urea-Amide" scaffold, possessing three

distinct hydrogen-bonding domains critical for high-affinity binding in protein pockets.

Application Protocol 2: Synthesis of Anthraquinone
Dyes
Context: As detailed in US Patent 3,793,349, this intermediate is used to synthesize blue/violet

dyes for hydrophobic fibers (Dacron/Polyester). The N-ethylacetamide tail improves the dye's

dispersion properties and sublimation fastness [1].

Reaction Class: Nucleophilic Aromatic Substitution (

).

Protocol:

Reactants: Mix Quinizarin (1,4-dihydroxyanthraquinone) and Leucoquinizarin (reduced form)

in a 1:1 ratio.

Amine Addition: Add 2.0–3.0 equivalents of 2-(4-aminophenoxy)-N-ethylacetamide.

Solvent/Conditions: Use n-Butanol or similar high-boiling alcohol. Heat to reflux (

) for 10–15 hours under Nitrogen.
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Oxidation: After the condensation, air is bubbled through the hot solution to re-oxidize the

leuco-form to the fully aromatic anthraquinone.

Result: A blue dyestuff is obtained.

Mechanism:[3][5][6][7][8] The amine displaces the hydroxyl groups on the anthraquinone

ring.

Industrial Value: The resulting dye exhibits "excellent build-up" and "minimal crocking" on

polyester fabrics due to the compatibility of the ethyl-acetamide tail with the polymer

matrix.

Safety & Handling (MSDS Summary)
Hazards: As an aniline derivative, treat as Toxic by inhalation/ingestion and a potential Skin

Sensitizer.

Storage: Store under inert atmosphere (Nitrogen/Argon) at

to prevent oxidation of the aniline group (browning).

Incompatibility: Strong oxidizing agents, acid chlorides (unless intended reaction), and

anhydrides.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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